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Compound of Interest

Compound Name: Dersimelagon

Cat. No.: B607062

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of Dersimelagon (MT-7117), a selective melanocortin 1 receptor (MC1R) agonist. It includes
operational procedures for laboratory use and detailed disposal plans to ensure a safe and
efficient workflow. Our commitment is to furnish the scientific community with comprehensive
resources that extend beyond the product itself, fostering a culture of safety and innovation.

Immediate Safety Information

Dersimelagon is not classified as a hazardous substance according to the Globally
Harmonized System (GHS). However, standard laboratory safety protocols should always be
observed.

First Aid Measures:

General: No special measures are typically required.

Inhalation: Move the individual to fresh air. If any symptoms arise, consult a physician.

Skin Contact: The product is generally not irritating to the skin. Wash with soap and water.

Eye Contact: Rinse opened eyes for several minutes under running water.

Ingestion: If symptoms persist, seek medical advice.
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Personal Protective Equipment (PPE):

While the Safety Data Sheet (SDS) for Dersimelagon indicates that no special personal
protective equipment is required, it is best practice in a research setting to always wear:

o Safety glasses

e Lab coat

o Appropriate gloves (e.g., nitrile gloves)

Operational Plans: Handling and Storage
Solubility and Solution Preparation:

Dersimelagon is soluble in dimethyl sulfoxide (DMSO). For in vivo studies, a common vehicle
for oral administration can be prepared. For example, to prepare a 1 mg/mL solution,
Dersimelagon can be dissolved in DMSO and then further diluted with other excipients like
PEG300, Tween 80, and saline.

Storage:
e Short-term: Store at 0°C.
e Long-term: For extended storage, it is recommended to keep Dersimelagon at -20°C.

Store in a well-ventilated place and keep the container tightly closed.

Quantitative Data Summary

The following table summarizes key quantitative data for Dersimelagon, highlighting its
potency and selectivity for the melanocortin 1 receptor (MC1R) across different species.
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Parameter Species Value Reference
EC50 Human (hMC1R) 8.16 nM [1]
Cynomolgus Monke
Y J Y 391nMm [1]
(cmMC1R)
Mouse (MMC1R) 1.14 nM [1]
Rat (rMC1R) 0.251 nM [1]
. Human MC1R
Ki 2.26 nM
(hMC1R)
Human MC4R
32.9 nM
(hMC4R)

Key Experimental Protocol: Induction of
Pigmentation in Ay/a Mice

This protocol is adapted from a study investigating the in vivo effects of Dersimelagon on coat
color in mice.[1]

Objective: To assess the effect of orally administered Dersimelagon on melanogenesis,
observed as a change in coat color in Ay/a mice.

Materials:

Dersimelagon (MT-7117)

Vehicle solution (e.g., 0.5% methylcellulose)

Ay/a mice (male, 7 weeks old)

Oral gavage needles

Animal clippers

Procedure:
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e Animal Acclimatization: House the Ay/a mice under standard laboratory conditions (12-hour
light/dark cycle, controlled temperature and humidity) for at least one week prior to the
experiment, with ad libitum access to food and water.

o Group Allocation: Randomly assign mice to a vehicle control group and one or more
Dersimelagon treatment groups (e.g., 0.3 mg/kg, 1 mg/kg, 3 mg/kg). A minimum of n=4
mice per group is recommended.

o Preparation of Dosing Solutions: Prepare a stock solution of Dersimelagon in a suitable
vehicle. On each day of dosing, prepare the final dosing solutions by diluting the stock
solution to the desired concentrations.

o Baseline Preparation: On day 0, shave a small area of the dorsal coat of each mouse to
allow for clear observation of new hair growth.

o Oral Administration: From day 1 to day 6, administer the assigned treatment (vehicle or
Dersimelagon solution) to each mouse once daily via oral gavage. The volume of
administration should be based on the individual mouse's body weight.

o Observation: From day 6 onwards, visually inspect the shaved area for the color of the newly
grown coat. The coat color can be categorized as yellow (pheomelanin) or black/dark
(eumelanin).

o Data Analysis: The number of mice in each group exhibiting a darkened coat color is
recorded. Statistical analysis, such as Fisher's exact test, can be used to compare the
treatment groups to the vehicle control.

Signaling Pathway

Dersimelagon is a selective agonist for the melanocortin 1 receptor (MC1R), a Gs protein-
coupled receptor. Upon binding, it initiates a signaling cascade that leads to the production of
eumelanin, the dark pigment responsible for skin and hair color.
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Dersimelagon's activation of the MC1R signaling pathway.

Disposal Plan

As Dersimelagon is not classified as a hazardous chemical, standard disposal procedures for
non-hazardous laboratory waste apply. However, it is crucial to adhere to local and institutional
regulations.

Solid Dersimelagon:
» Uncontaminated, solid Dersimelagon can be disposed of in the regular laboratory trash.

o Ensure that the container is clearly labeled as "non-hazardous" to avoid confusion with
chemical waste.

Dersimelagon Solutions:

e Aqueous Solutions: Small quantities of dilute, non-hazardous aqueous solutions can typically
be disposed of down the sanitary sewer with copious amounts of water.

e DMSO Solutions:

o Small volumes of Dersimelagon dissolved in DMSO should be collected in a designated,
properly labeled waste container for organic solvents.

o Do not dispose of DMSO solutions down the drain.
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o Consult your institution's Environmental Health and Safety (EHS) office for specific
guidelines on the disposal of DMSO and other organic solvent waste.

Empty Containers:

o Empty containers that held Dersimelagon should be triple-rinsed with an appropriate solvent
(e.g., ethanol or acetone).

o After rinsing, the containers can be disposed of in the regular trash or recycled, depending
on local guidelines. Deface the label to prevent misuse.

By adhering to these safety and handling guidelines, researchers can confidently and
responsibly work with Dersimelagon. For any further questions or specific handling
requirements, please refer to the product's Safety Data Sheet (SDS) or contact your
institution's safety officer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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